Cas no 2229587-49-7 (5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine
• CAS No: 2229587-49-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5982691
• PubChem ID: 165965110
• Update Time: 2025-06-12

5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine
• EN300-1729464
• 2229587-49-7

• Inchi： 1S/C11H12N2O/c1-7-4-3-5-8(2)10(7)9-6-13-11(12)14-9/h3-6H,1-2H3,(H2,12,13)
• InChI Key： FWSIGMCBNLELDY-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine

Introduction to 5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine (CAS No: 2229587-49-7)

5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine, identified by the chemical identifier CAS No: 2229587-49-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry and drug discovery. The compound's molecular structure consists of an oxazole ring substituted with a 2,6-dimethylphenyl group at the 5-position and an amine functional group at the 2-position, which contributes to its distinct chemical properties and reactivity.

The oxazole core is a well-known scaffold in pharmaceuticals, known for its stability and ability to engage in various hydrogen bonding interactions. This makes 5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine a promising candidate for designing molecules that interact with biological targets such as enzymes and receptors. The presence of the 2,6-dimethylphenyl group enhances the lipophilicity of the compound, which is often a critical factor in drug bioavailability and membrane permeability. Such structural features are frequently exploited in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The 5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine scaffold has been explored in several studies for its potential as an inhibitor of enzymes involved in inflammatory and metabolic disorders. For instance, modifications of this core structure have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins that mediate inflammation.

Moreover, the compound's ability to act as a ligand for metal ions has also been investigated. Transition metal complexes derived from 5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine have demonstrated interesting catalytic properties that could be leveraged in pharmaceutical applications. These complexes may serve as precursors for developing novel anticancer agents or catalysts for biochemical transformations relevant to drug synthesis.

The synthesis of 5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. One common approach involves the condensation of a suitable phenolic derivative with an oxazole precursor under controlled conditions. The introduction of the 2,6-dimethylphenyl group typically occurs through Friedel-Crafts alkylation or other aromatic substitution reactions. These synthetic pathways underscore the compound's accessibility for further derivatization and functionalization.

Recent advancements in computational chemistry have further accelerated the design and optimization of molecules like 5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high precision. This has enabled the rapid screening of virtual libraries containing derivatives of this compound, facilitating the identification of lead compounds for further experimental validation.

The pharmacological profile of 5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine is still under active investigation. Preliminary studies suggest that it may exhibit properties relevant to neuroprotective and anti-inflammatory therapies. The oxazole ring's ability to modulate neurotransmitter release or inhibit inflammatory cytokine production makes it an attractive scaffold for addressing neurological disorders such as Alzheimer's disease or Parkinson's disease. Additionally, its interaction with glutamate receptors has been explored as a potential therapeutic strategy for neurodegenerative conditions.

In conclusion,5-(2,6-dimethylphenyl)-1,3-oxazol-2-amine (CAS No: 2229587-49-7) represents a fascinating example of how structural innovation in heterocyclic chemistry can yield compounds with significant pharmaceutical potential. Its unique combination of lipophilicity and hydrogen bonding capability positions it as a valuable building block for drug discovery efforts aimed at treating inflammation-related diseases and neurological disorders. As research continues to uncover new applications for this compound and its derivatives,5-(2,6-dimethylphenyl)-1,3-oxazol-2-aminesignificance is expected to grow within both academic research and industrial pharmaceutical development.